Cas no 1343714-18-0 (methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate)
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate
- 1H-Pyrazole-1-propanoic acid, 4-chloro-α,3-dimethyl-α-(methylamino)-, methyl ester
- 1343714-18-0
- EN300-1140024
- AKOS013770103
- CS-0346986
-
- Inchi: 1S/C10H16ClN3O2/c1-7-8(11)5-14(13-7)6-10(2,12-3)9(15)16-4/h5,12H,6H2,1-4H3
- InChI Key: CTMQARSLDMIUJZ-UHFFFAOYSA-N
- SMILES: C(N1N=C(C)C(Cl)=C1)C(C)(NC)C(=O)OC
Computed Properties
- Exact Mass: 245.0931045g/mol
- Monoisotopic Mass: 245.0931045g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- Density: 1.22±0.1 g/cm3(Predicted)
- Boiling Point: 354.8±42.0 °C(Predicted)
- pka: 6.24±0.20(Predicted)
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140024-1.0g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1140024-0.05g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 95% | 0.05g |
$1008.0 | 2023-10-26 | |
| Enamine | EN300-1140024-0.1g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 95% | 0.1g |
$1056.0 | 2023-10-26 | |
| Enamine | EN300-1140024-0.25g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 95% | 0.25g |
$1104.0 | 2023-10-26 | |
| Enamine | EN300-1140024-0.5g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 95% | 0.5g |
$1152.0 | 2023-10-26 | |
| Enamine | EN300-1140024-1g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 95% | 1g |
$1200.0 | 2023-10-26 | |
| Enamine | EN300-1140024-2.5g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 95% | 2.5g |
$2351.0 | 2023-10-26 | |
| Enamine | EN300-1140024-5g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 95% | 5g |
$3479.0 | 2023-10-26 | |
| Enamine | EN300-1140024-10g |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate |
1343714-18-0 | 95% | 10g |
$5159.0 | 2023-10-26 |
methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate
Introduction to Methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS No. 1343714-18-0)
Methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate, with the CAS number 1343714-18-0, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.
The molecular structure of this compound features a pyrazole core substituted with a 4-chloro group at the 4-position and a 3-methyl group at the 3-position. Additionally, the molecule incorporates a 2-methyl-2-(methylamino)propanoate side chain, which contributes to its unique chemical properties and reactivity. The presence of both chloro and methyl substituents on the pyrazole ring suggests that this compound may exhibit interesting electronic and steric effects, which could be exploited in drug design and synthesis.
In recent years, there has been a growing interest in developing novel compounds based on pyrazole scaffolds due to their broad spectrum of biological activities. Pyrazole derivatives have been shown to possess antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. The specific substitution pattern of Methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate makes it a promising candidate for further investigation in these areas.
One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the 4-chloro and 3-methyl substituents on the pyrazole ring may enhance its binding affinity to biological targets, while the presence of the 2-methyl-2-(methylamino)propanoate side chain could provide additional interactions with receptors or enzymes. This structural features make it an attractive starting point for designing more complex and potent derivatives.
Recent studies have demonstrated that pyrazole derivatives can modulate various biological pathways by interacting with specific targets. For instance, some pyrazole compounds have been found to inhibit kinases, which are key enzymes involved in cell signaling pathways. Given the importance of kinases in numerous diseases, including cancer and inflammation, Methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate could potentially serve as a valuable tool for understanding these pathways and developing new therapeutic strategies.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4-chloro group typically involves chlorination reactions, while the attachment of the 2-methyl-2-(methylamino)propanoate side chain may involve condensation or esterification reactions. Advanced techniques such as chromatography and spectroscopy are often employed to monitor the progress of these reactions and isolate the desired product.
In addition to its potential as a drug lead, Methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate may also find applications in materials science and agrochemicals. Pyrazole derivatives are known for their stability and versatility, making them suitable for various industrial applications. Further research is needed to fully explore these possibilities and uncover new uses for this compound.
The pharmacological evaluation of this compound is an ongoing area of research. In vitro studies have shown that it can interact with various biological targets, but more work is needed to understand its mechanism of action and potential side effects. Animal models will be crucial in assessing its efficacy and safety before it can be considered for clinical trials.
The development of new pharmaceuticals is a complex process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. Methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yli strong >)-2-meth yl -2-(m ethylamino)pr opanoa te represents an exciting opportunity to contribute to this effort. Its unique structure and promising biological activity make it a valuable asset in the search for new treatments.
In conclusion, Methyl 3-(
1343714-18-0 (methyl 3-(4-chloro-3-methyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)